Cas no 1160264-61-8 (2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride)

• Product Name: 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride
• CAS No: 1160264-61-8
• MF: C₁₆H₈Cl₃NO
• MW: 336.599821090698
• MDL: MFCD03421075
• CID: 4682627
• Update Time: 2025-06-13

2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DICHLOROPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL196892
• BBL014483
• R7018
• 4-quinolinecarbonyl chloride, 2-(2,4-dichlorophenyl)-
• 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421075
• Inchi： 1S/C16H8Cl3NO/c17-9-5-6-11(13(18)7-9)15-8-12(16(19)21)10-3-1-2-4-14(10)20-15/h1-8H
• InChI Key： WDSKMDFRLRYUSJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=O)Cl)C2C=CC=CC=2N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Topological Polar Surface Area: 30

Additional information on 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-61-8)

2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-61-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its quinoline backbone and dichlorophenyl substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for designing novel compounds with potential applications in drug discovery and advanced materials.

The growing interest in 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride is driven by its versatility in chemical transformations. Researchers are particularly intrigued by its reactivity as an acyl chloride, which facilitates the formation of amides, esters, and other derivatives under mild conditions. This property aligns with the current trend in green chemistry, where efficient and sustainable synthetic methodologies are highly sought after. As the demand for high-purity intermediates increases, this compound has emerged as a key player in the development of next-generation therapeutics and functional materials.

In the context of pharmaceutical applications, 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride has been explored as a precursor for quinoline-based drugs. Quinolines are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. With the rise of antibiotic resistance and the need for innovative therapies, this compound's potential in drug design cannot be overstated. Recent studies have highlighted its role in the synthesis of targeted kinase inhibitors, a hot topic in oncology research.

From an industrial perspective, the compound's stability and reactivity make it suitable for large-scale production. Manufacturers are increasingly focusing on process optimization to enhance yield and reduce environmental impact. This aligns with the global push toward sustainable chemistry practices, a topic frequently searched by professionals in the field. The ability to produce 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride with high reproducibility and purity is crucial for meeting the stringent requirements of regulatory agencies.

Another area of interest is the compound's potential in material science. Its aromatic structure and functional groups make it a candidate for developing advanced polymers and coatings. With the increasing demand for high-performance materials in electronics and aerospace, researchers are investigating its incorporation into novel polymeric systems. This application is particularly relevant given the current focus on lightweight and durable materials for next-generation technologies.

Analytical characterization of 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride is another critical aspect. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure its structural integrity and purity. These methods are frequently discussed in academic and industrial forums, reflecting their importance in quality control. The compound's well-defined spectral properties also make it a useful reference standard in analytical laboratories.

In summary, 2-(2,4-Dichlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-61-8) represents a multifaceted compound with significant potential across multiple disciplines. Its role as a versatile synthetic intermediate, combined with its applicability in pharmaceuticals and materials, positions it as a compound of enduring relevance. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow, making it a subject of ongoing interest and investigation.